Cas no 51801-69-5 (4-(m-Tolyloxy)-toluene)

4-(m-Tolyloxy)-toluene Properties

Names and Identifiers

• 4-(m-Tolyloxy)-toluene
• 3,4-Dimethyldiphenyl ether
• 3,4'-Dimethyldiphenyl ether
• 1-methyl-3-(4-methylphenoxy)-benzene
• 1-methyl-3-(4-methylphenoxy)-benzen
• 1-Methyl-3-(4-methylphenoxy)benzene
• 3,4'-Dimethyldinhenylmethane
• 3,4'-dimethyl-diphenylether
• 3-Methylphenyl(4-methylphenyl) ether
• m-tolyl-p-tolyl ether
• m-Tolyl-p-tolyl-aether
• MFCD00151815
• AKOS015964106
• 1-Methyl-3-(4-methylphenoxy)benzene #
• m-Tolyl p-tolyl ether
• 1-Methyl-3-(p-tolyloxy)benzene
• Benzene, 1-methyl-3-(4-methylphenoxy)-
• SCHEMBL822088
• FT-0616827
• 51801-69-5
• 3,4'-oxybis(methylbenzene)
• 3,4'-Methyldiphenyl ether
• DTXSID40199745
• DB-301463
• +Expand

• MDL： MFCD00151815
• InChIKey： DBKWISXILXVKEW-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O/c1-11-6-8-13(9-7-11)15-14-5-3-4-12(2)10-14/h3-10H,1-2H3
• SMILES： CC1=CC=C(C=C1)OC2=CC=CC(=C2)C
• BRN： 1951603

Computed Properties

• Exact Mass: 198.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 198.104
• Heavy Atom Count: 15
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 4.09570
• PSA: 9.23000
• Refractive Index: 1.5665
• Boiling Point: 164°C 10mm
• Flash Point: 164°C/10mm
• Color/Form: liquid
• Solubility: Insoluble in water
• Density: 1,05 g/cm3

4-(m-Tolyloxy)-toluene Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

4-(m-Tolyloxy)-toluene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%